soya-cerebroside I
soya-cerebroside I
Brand Name:
Vulcanchem
CAS No.:
114297-20-0
VCID:
VC0219028
InChI:
InChI=1S/C40H75NO9/c1-3-5-7-9-11-13-15-17-19-20-22-24-26-28-33(43)32(31-49-40-38(47)37(46)36(45)35(30-42)50-40)41-39(48)34(44)29-27-25-23-21-18-16-14-12-10-8-6-4-2/h19-20,26,28,32-38,40,42-47H,3-18,21-25,27,29-31H2,1-2H3,(H,41,48)/b20-19+,28-26+/t32?,33-,34-,35-,36-,37+,38-,40+/m1/s1
SMILES:
CCCCCCCCCCCCCCC(C(=O)NC(COC1C(C(C(C(O1)CO)O)O)O)C(C=CCCC=CCCCCCCCCC)O)O
Molecular Formula:
C40H75NO9
Molecular Weight:
714 g/mol
soya-cerebroside I
CAS No.: 114297-20-0
Main Products
VCID: VC0219028
Molecular Formula: C40H75NO9
Molecular Weight: 714 g/mol
| CAS No. | 114297-20-0 |
|---|---|
| Product Name | soya-cerebroside I |
| Molecular Formula | C40H75NO9 |
| Molecular Weight | 714 g/mol |
| IUPAC Name | (2R)-2-hydroxy-N-[(3R,4E,8E)-3-hydroxy-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoctadeca-4,8-dien-2-yl]hexadecanamide |
| Standard InChI | InChI=1S/C40H75NO9/c1-3-5-7-9-11-13-15-17-19-20-22-24-26-28-33(43)32(31-49-40-38(47)37(46)36(45)35(30-42)50-40)41-39(48)34(44)29-27-25-23-21-18-16-14-12-10-8-6-4-2/h19-20,26,28,32-38,40,42-47H,3-18,21-25,27,29-31H2,1-2H3,(H,41,48)/b20-19+,28-26+/t32?,33-,34-,35-,36-,37+,38-,40+/m1/s1 |
| Standard InChIKey | HOMYIYLRRDTKAA-OMWTXZRHSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCC[C@H](C(=O)NC(CO[C@@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O)[C@@H](/C=C/CC/C=C/CCCCCCCCC)O)O |
| SMILES | CCCCCCCCCCCCCCC(C(=O)NC(COC1C(C(C(C(O1)CO)O)O)O)C(C=CCCC=CCCCCCCCCC)O)O |
| Canonical SMILES | CCCCCCCCCCCCCCC(C(=O)NC(COC1C(C(C(C(O1)CO)O)O)O)C(C=CCCC=CCCCCCCCCC)O)O |
| Appearance | Powder |
| Synonyms | 1-O-glucopyranosyl-2-N-(2'-hydroxypalmitoyl)octadecasphinga-4,8-dienine soya-cerebroside I |
| PubChem Compound | 6444148 |
| Last Modified | Dec 23 2021 |
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